Cas no 894033-03-5 (N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(3-methylphenyl)ethanediamide
• CAS No: 894033-03-5
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 5512380
• Update Time: 2025-07-09

N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(3-methylphenyl)oxamide
• N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(3-methylphenyl)ethanediamide

• Inchi： 1S/C21H18FN5O2S/c1-13-3-2-4-16(11-13)24-20(29)19(28)23-10-9-17-12-30-21-25-18(26-27(17)21)14-5-7-15(22)8-6-14/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key： BBCPKMCNMMVEGG-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)(=O)C(NC1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(3-methylphenyl)ethanediamide

N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(3-methylphenyl)ethanediamide: A Comprehensive Overview

N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(3-methylphenyl)ethanediamide, commonly referred to by its CAS number 894033-03-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science. The structure of this molecule is characterized by the presence of a triazolo-thiazole ring system fused with a fluorophenyl group and an ethanediamide moiety. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(3-methylphenyl)ethanediamide involves a multi-step process that typically includes the formation of the triazolo-thiazole core followed by functionalization with the ethanediamide group. Recent advancements in synthetic chemistry have enabled the development of more efficient and selective methods for constructing such heterocyclic frameworks. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the yield and purity of similar compounds.

The biological activity of this compound has been a subject of interest in recent studies. Preliminary assays have suggested that it exhibits potential as a modulator of certain enzyme activities or receptor interactions. For example, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in vitro. These findings highlight its potential application in the development of novel therapeutic agents targeting conditions such as inflammation or neurodegenerative diseases.

In addition to its biological relevance, this compound has also been investigated for its electronic properties. The presence of aromatic rings and nitrogen atoms within its structure makes it a candidate for applications in organic electronics. Recent research has focused on its use as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The molecule's ability to facilitate charge transport within these devices has been promising, though further optimization is required for practical implementation.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of CAS 894033-03-5 is crucial for ensuring its safe use in industrial and pharmaceutical settings. Studies have shown that under certain conditions, this compound undergoes hydrolytic cleavage or photodegradation. These processes are influenced by factors such as pH levels and exposure to UV light. Assessing its impact on aquatic organisms has also been a focus area; preliminary data suggest low acute toxicity but further long-term studies are warranted.

The development of analytical methods for the characterization and quantification of this compound is another active area of research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its structure and purity. Innovations in these analytical tools have improved the accuracy and sensitivity of detecting trace amounts of this compound in complex matrices.

In conclusion, N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(3-methylphenyl)ethanediamide (CAS 894033-03-5) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure underpins its potential as a drug candidate or advanced material component. Continued research into its synthesis, biological activity, environmental fate, and analytical characterization will undoubtedly unlock further opportunities for its utilization in both academic and industrial contexts.